Cas no 72469-16-0 (3-chloro-N-[(4aS,8aR)-2-methyldecahydroisoquinolin-5-yl]benzamide)

• Product name: 3-chloro-N-[(4aS,8aR)-2-methyldecahydroisoquinolin-5-yl]benzamide
• CAS No: 72469-16-0
• MF: C₁₇H₂₃ClN₂O
• MW: 306.830323457718
• CID: 1759709
• PubChem ID: 51598

3-chloro-N-[(4aS,8aR)-2-methyldecahydroisoquinolin-5-yl]benzamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-N-[(4aS,8aR)-2-methyldecahydroisoquinolin-5-yl]benzamide
• N-[(4aS,8aR)-2-methyl-3,4,4a,5,6,7,8,8a-octahydro-1H-isoquinolin-5-yl]-3-chlorobenzamide
• DTXSID40993285
• 3-Chloro-N-(2-methyldecahydroisoquinolin-5-yl)benzene-1-carboximidic acid
• BENZAMIDE, 3-CHLORO-N-(2-METHYLDECAHYDROISOQUINOL-5-YL)-, (E)-
• 72469-16-0
• trans-3-Chloro-N-(2-methyldecahydroisoquinol-5-yl)benzamide

• Inchi： InChI=1S/C17H23ClN2O/c1-20-9-8-15-13(11-20)5-3-7-16(15)19-17(21)12-4-2-6-14(18)10-12/h2,4,6,10,13,15-16H,3,5,7-9,11H2,1H3,(H,19,21)/t13-,15-,16?/m0/s1
• InChI Key： JURJKXLIZOFODL-JFXOEICMSA-N
• SMILES： CN1CCC2C(C1)CCCC2NC(=O)C3=CC(=CC=C3)Cl

Computed Properties

• Exact Mass: 306.15009
• Monoisotopic Mass: 306.1498911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.34